BENGHE Foundational & Exploratory

Check Availability & Pricing

1-(2-Dimethylaminoethyl)piperazine molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-(2-
Compound Name:

Dimethylaminoethyl)piperazine

Cat. No.: B1333714

A Technical Overview of 1-(2-
Dimethylaminoethyl)piperazine

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical compounds is paramount. This guide provides an in-depth look at 1-
(2-Dimethylaminoethyl)piperazine, a tertiary amine and a piperazine derivative.

Core Chemical Properties

1-(2-Dimethylaminoethyl)piperazine, also known by synonyms such as N,N-Dimethyl-1-
piperazineethanamine and N,N-Dimethyl-2-piperazinoethylamine, is a chemical compound with
established properties.[1][2] Its fundamental chemical data are summarized below.

Property Value
Molecular Formula C8H19N3
Molecular Weight 157.26 g/mol
CAS Number 3644-18-6

A summary of the key molecular properties of 1-(2-Dimethylaminoethyl)piperazine.
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Physicochemical Characteristics

This compound is typically a clear yellow liquid with a boiling point of 63°C and a density of
0.917 g/cm3.[3][4] It is classified as a corrosive and irritant substance, necessitating careful
handling in a laboratory setting.[4]

While detailed experimental protocols and specific signaling pathways involving 1-(2-
Dimethylaminoethyl)piperazine are not extensively documented in publicly available
literature, its structural motifs are common in pharmacologically active molecules. Piperazine
and its derivatives are known to interact with various biological targets, often exhibiting activity
at central nervous system receptors.

Further research would be required to elucidate specific biological activities, mechanisms of
action, and detailed experimental applications for this particular compound. The following
logical workflow outlines a general approach for characterizing a novel compound with similar
structural features.
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General Workflow for Compound Characterization
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A generalized workflow for the characterization and development of a novel chemical
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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